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Compound of Interest

Compound Name: FGH10019

Cat. No.: B1263017 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

FGH10019 is a novel small molecule inhibitor of Sterol Regulatory Element-Binding Proteins

(SREBPs) with an IC₅₀ of 1 μM.[1][2][3][4] Accurate and consistent preparation of stock

solutions is critical for ensuring the reliability and reproducibility of experimental results. This

document provides a detailed protocol for the preparation, storage, and handling of FGH10019
stock solutions for research applications.

2.0 Product Information and Storage

Proper handling and storage of FGH10019 in both solid and solvent forms are essential to

maintain its stability and activity. Below is a summary of key quantitative data and storage

recommendations.

Table 1: Properties and Storage Conditions for FGH10019
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Property Value

Molecular Weight 373.49 g/mol [1][2]

Appearance Light yellow to khaki solid[1]

Recommended Solvent Dimethyl sulfoxide (DMSO)[1][3]

Solubility in DMSO ≥ 38 mg/mL (101.74 mM)[1][3][5]

Storage of Solid Powder -20°C for 3 years or 4°C for 2 years[1][5][6]

Storage of Stock Solution

Aliquot and store at -80°C for up to 2 years or at

-20°C for up to 1 year.[1][5][6] Avoid repeated

freeze-thaw cycles.[1][5]

Note: The use of newly opened, anhydrous DMSO is highly recommended, as hygroscopic

DMSO can significantly impact product solubility.[1][5][6] Some sources indicate that solutions

may be unstable and should be prepared fresh.[2]

3.0 Experimental Protocol: Preparation of a 10 mM FGH10019 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO. Adjust calculations

accordingly for different desired concentrations.

3.1 Materials and Equipment

FGH10019 powder (Cat. No.: HY-16207 or equivalent)

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, disposable pipette tips

Vortex mixer

Sonicator (recommended)[3]
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

3.2 Calculation of Required Volumes

To prepare a stock solution of a specific molarity, use the following formula:

Volume of Solvent (L) = Mass of Compound (g) / (Molecular Weight ( g/mol ) × Desired

Concentration (mol/L))

For a 10 mM stock solution using 1 mg of FGH10019:

Mass = 0.001 g

Molecular Weight = 373.49 g/mol

Concentration = 0.010 mol/L

Volume of DMSO (L) = 0.001 g / (373.49 g/mol × 0.010 mol/L) = 0.0002677 L Volume of DMSO

(µL) = 267.7 µL

Table 2: Volume of DMSO for Common Stock Concentrations

Mass of FGH10019
Volume of DMSO
for 1 mM Stock

Volume of DMSO
for 5 mM Stock

Volume of DMSO
for 10 mM Stock

1 mg 2.6774 mL 0.5355 mL 0.2677 mL

5 mg 13.3872 mL 2.6774 mL 1.3387 mL

10 mg 26.7745 mL 5.3549 mL 2.6774 mL

[1][5][6]

3.3 Step-by-Step Reconstitution Protocol

Equilibrate: Allow the FGH10019 vial to warm to room temperature before opening to prevent

condensation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1263017?utm_src=pdf-body
https://www.medchemexpress.com/FGH10019.html
https://www.medchemexpress.com/FGH10019.html?locale=ko-KR
https://www.medchemexpress.com/FGH10019.html?locale=ja-JP
https://www.benchchem.com/product/b1263017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Carefully weigh the desired amount of FGH10019 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of new, anhydrous DMSO to the tube containing

the FGH10019 powder.

Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (Recommended): If the solution is not clear, sonicate the tube for several minutes

to ensure complete dissolution.[3] Visually inspect the solution to confirm that no solid

particles remain.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[1][3]

Storage: Store the aliquots upright in a freezer at -20°C or -80°C. Protect from light.

4.0 Workflow and Signaling Pathway Diagrams

4.1 FGH10019 Stock Solution Preparation Workflow

The following diagram illustrates the key steps for preparing the FGH10019 stock solution.
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Caption: Workflow for FGH10019 stock solution preparation.
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4.2 Simplified SREBP Signaling Pathway

FGH10019 is an inhibitor of the SREBP activation pathway. The diagram below provides a

simplified overview of this mechanism.
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Caption: Inhibition of SREBP activation by FGH10019.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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